![molecular formula C11H11Br B6170272 1-bromo-3-phenylbicyclo[1.1.1]pentane CAS No. 112043-92-2](/img/no-structure.png)
1-bromo-3-phenylbicyclo[1.1.1]pentane
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-bromo-3-phenylbicyclo[1.1.1]pentane can be achieved through a multistep reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cyclopropane", "Benzene", "Bromine", "Sodium hydroxide", "Sodium bromide", "Sulfuric acid", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Cyclopropane is reacted with benzene in the presence of a Lewis acid catalyst such as aluminum chloride to form 1-phenylbicyclo[1.1.1]pentane.", "Step 2: 1-Phenylbicyclo[1.1.1]pentane is brominated using bromine in the presence of sulfuric acid to form 1-bromo-3-phenylbicyclo[1.1.1]pentane.", "Step 3: The crude product from step 2 is dissolved in acetic acid and treated with sodium bromide and sodium hydroxide to convert any unreacted cyclopropane to the corresponding bromohydrin.", "Step 4: The mixture is then treated with hydrogen peroxide to oxidize the bromohydrin to the corresponding epoxide.", "Step 5: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
112043-92-2 |
Molecular Formula |
C11H11Br |
Molecular Weight |
223.11 g/mol |
IUPAC Name |
1-bromo-3-phenylbicyclo[1.1.1]pentane |
InChI |
InChI=1S/C11H11Br/c12-11-6-10(7-11,8-11)9-4-2-1-3-5-9/h1-5H,6-8H2 |
InChI Key |
GAYLHOPBARFKFK-UHFFFAOYSA-N |
Canonical SMILES |
C1C2(CC1(C2)Br)C3=CC=CC=C3 |
Purity |
95 |
Origin of Product |
United States |
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